Dibutylamine Dibutylamine Di-n-butylamine appears as a yellow-colored liquid with a amine-like odor. Denser than water. Very corrosive, may burn skin, eyes, and mucous membranes. Flash point 125°F. Combustible. Produce toxic oxides of nitrogen when burned. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 111-92-2
VCID: VC20988238
InChI: InChI=1S/C8H19N/c1-3-5-7-9-8-6-4-2/h9H,3-8H2,1-2H3
SMILES: CCCCNCCCC
Molecular Formula: C8H19N
(CH3CH2CH2CH2)2NH
C8H19N
Molecular Weight: 129.24 g/mol

Dibutylamine

CAS No.: 111-92-2

Cat. No.: VC20988238

Molecular Formula: C8H19N
(CH3CH2CH2CH2)2NH
C8H19N

Molecular Weight: 129.24 g/mol

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Dibutylamine - 111-92-2

Specification

Description Di-n-butylamine appears as a yellow-colored liquid with a amine-like odor. Denser than water. Very corrosive, may burn skin, eyes, and mucous membranes. Flash point 125°F. Combustible. Produce toxic oxides of nitrogen when burned. Used to make other chemicals.
CAS No. 111-92-2
Molecular Formula C8H19N
(CH3CH2CH2CH2)2NH
C8H19N
Molecular Weight 129.24 g/mol
IUPAC Name N-butylbutan-1-amine
Standard InChI InChI=1S/C8H19N/c1-3-5-7-9-8-6-4-2/h9H,3-8H2,1-2H3
Standard InChI Key JQVDAXLFBXTEQA-UHFFFAOYSA-N
SMILES CCCCNCCCC
Canonical SMILES CCCCNCCCC
Boiling Point 318 to 320 °F at 760 mm Hg (NTP, 1992)
159.6 °C
159-160 °C
159 °C
Colorform Liquid
Colorless
Flash Point 125 °F (NTP, 1992)
57 °C (open cup)
51.6 °C (open cup)
47 °C
Melting Point -76 to -74 °F (NTP, 1992)
-62.0 °C
-60 to -59 °C
-59 °C

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